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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tolpyralate is a selective post-emergence herbicide belonging to the pyrazolone chemical

class.[1][2] It is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase

(HPPD), a key enzyme in the carotenoid biosynthesis pathway in plants.[3][4] Inhibition of

HPPD leads to a depletion of plastoquinone and tocopherols, which are essential for

photosynthesis and protection against photooxidative damage. This ultimately results in the

bleaching of new plant growth, followed by necrosis and death of susceptible weeds.[3]

Tolpyralate has demonstrated high efficacy against a broad spectrum of grass and broadleaf

weeds, including those resistant to other herbicide modes of action.[5]

These application notes provide detailed protocols for the preparation of various Tolpyralate
formulations for use in laboratory and greenhouse research settings. The information is

intended to guide researchers in accurately preparing Tolpyralate for herbicidal efficacy

studies, mechanism of action investigations, and other research applications.

Chemical and Physical Properties of Tolpyralate
A summary of the key chemical and physical properties of Tolpyralate is presented in Table 1.

This information is crucial for proper handling, storage, and formulation preparation.
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Property Value Reference

IUPAC Name

1-({1-ethyl-4-[3-(2-

methoxyethoxy)-2-methyl-4-

(methylsulfonyl)benzoyl]-1H-

pyrazol-5-yl}oxy)ethyl methyl

carbonate

[6]

CAS Number 1101132-67-5 [6]

Molecular Formula C₂₁H₂₈N₂O₉S [4]

Molecular Weight 484.5 g/mol [4]

Appearance Off-white solid [5]

Melting Point 124-126 °C [4]

Water Solubility 26.5 mg/L (at 20 °C) [6]

Vapor Pressure 5.9 x 10⁻⁴ Pa (at 25 °C) [5]

Signaling Pathway of Tolpyralate Action
Tolpyralate's herbicidal activity stems from its inhibition of the HPPD enzyme within the

carotenoid biosynthesis pathway. The following diagram illustrates this pathway and the point

of inhibition by Tolpyralate.
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Tyrosine 4-Hydroxyphenylpyruvate
(HPPA)

4-Hydroxyphenylpyruvate
Dioxygenase (HPPD) Homogentisate

Plastoquinone Synthesis

Tocopherol Synthesis
(Vitamin E)

Phytoene Desaturase
(PDS)

Cofactor

Phytoene

Lycopene Carotenoids ChlorophyllProtection PhotooxidationSunlight Bleaching & Plant Death

Tolpyralate Inhibition

1. Formulation Preparation
(Stock, WP, or EC)

3. Experimental Design
(Dosage range, replicates, controls)

2. Plant Propagation
(Target weed species & crop)

4. Herbicide Application
(Foliar spray)

5. Incubation
(Controlled greenhouse conditions)

6. Data Collection
(Visual injury, biomass, etc.)

7. Data Analysis
(Dose-response curves, statistical tests)

8. Interpretation & Conclusion
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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